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Compound of Interest

Compound Name: 1-Bromooctane

Cat. No.: B094149 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

safety protocols and logistical plans for the use of 1-Bromooctane, ensuring the well-being of

laboratory personnel and adherence to safety standards.

Physicochemical and Hazard Data
1-Bromooctane is a combustible liquid that can cause skin and serious eye irritation. It is also

very toxic to aquatic life with long-lasting effects.[1] Adherence to proper personal protective

equipment (PPE) protocols is mandatory to minimize exposure risk.
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Property Value

Appearance Colorless to pale yellow liquid

Molecular Formula C₈H₁₇Br

Molecular Weight 193.13 g/mol

Boiling Point 201-202 °C

Flash Point 80 °C (closed cup)

Density 1.11 g/cm³ (at 20 °C)

Aquatic Hazard
Very toxic to aquatic life with long-lasting effects.

[1][2]

Health Hazards Causes skin and eye irritation.[1][2]

Physical Hazard Combustible liquid.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling 1-Bromooctane.

Protection Type Specific Recommendations

Eye Protection
Safety glasses with side-shields or chemical

goggles.

Hand Protection
Butyl rubber or Nitrile gloves. Gloves must be

inspected before use.

Body Protection
Impervious protective clothing, such as a lab

coat.

Respiratory Protection
Use in a well-ventilated area. A vapor respirator

may be required if ventilation is inadequate.
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Operational Plan: Step-by-Step Handling
Procedures
The following procedural guidance ensures the safe handling of 1-Bromooctane during

laboratory operations, from initial preparation to the completion of the experimental work.

Preparation and Engineering Controls
Ventilation: All work with 1-Bromooctane should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.

Safety Equipment: Ensure that a safety shower and an eyewash unit are readily accessible

before beginning any work.

Ignition Sources: As 1-Bromooctane is a combustible liquid, all sources of ignition such as

heat, sparks, and open flames must be removed from the work area. Use explosion-proof

electrical, ventilating, and lighting equipment.

Experimental Protocol Example: Williamson Ether
Synthesis
This section provides a detailed methodology for a common laboratory experiment involving 1-
Bromooctane, illustrating its application in a practical setting.

Objective: To synthesize an ether via a nucleophilic substitution (SN2) reaction between an

alkoxide and 1-Bromooctane.

Materials:

Alcohol (e.g., a phenol or a primary alcohol)

Strong base (e.g., sodium hydride or sodium hydroxide)

1-Bromooctane

Anhydrous solvent (e.g., THF or DMF)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b094149?utm_src=pdf-body
https://www.benchchem.com/product/b094149?utm_src=pdf-body
https://www.benchchem.com/product/b094149?utm_src=pdf-body
https://www.benchchem.com/product/b094149?utm_src=pdf-body
https://www.benchchem.com/product/b094149?utm_src=pdf-body
https://www.benchchem.com/product/b094149?utm_src=pdf-body
https://www.benchchem.com/product/b094149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol in the anhydrous

solvent in a round-bottom flask equipped with a magnetic stirrer.

Carefully add the strong base portion-wise to the solution to form the alkoxide.

Once the alkoxide formation is complete, add 1-Bromooctane to the reaction mixture via a

syringe.

Heat the reaction mixture to the appropriate temperature and monitor the reaction progress

using a suitable analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by slowly adding water or a saturated aqueous solution of ammonium

chloride.

Extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with water and brine, then dry over an anhydrous drying

agent (e.g., sodium sulfate or magnesium sulfate).

Filter off the drying agent and concentrate the organic solvent under reduced pressure to

obtain the crude product.

Purify the crude product by a suitable method, such as column chromatography or

distillation.

Disposal Plan
Proper disposal of 1-Bromooctane and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Waste Stream: 1-Bromooctane is a halogenated organic solvent and must be disposed of

as such.
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Segregation: It is imperative to segregate halogenated organic waste from non-halogenated

waste streams to avoid dangerous chemical reactions and to facilitate proper disposal.

Container: Collect all 1-Bromooctane waste in a designated, properly labeled, and sealed

container. The container should be clearly marked as "Halogenated Organic Waste" and list

all constituents.

Fill Level: Do not fill the waste container beyond 90% capacity to allow for vapor expansion.

Spill Management
Minor Spills: For small spills, absorb the material with an inert absorbent such as sand,

earth, or vermiculite. Do not use combustible materials like paper towels. Collect the

absorbed material using spark-proof tools and place it in a sealed container for hazardous

waste.

Major Spills: In the event of a large spill, evacuate the area and alert the appropriate

emergency response personnel.

Final Disposal
Arrange for the disposal of the hazardous waste through a licensed disposal company. The

recommended method of disposal is incineration in a chemical incinerator equipped with an

afterburner and scrubber. Never dispose of 1-Bromooctane down the drain or in the general

trash.

Workflow for Safe Handling and Disposal of 1-
Bromooctane
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Bromooctane in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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